Cas no 95048-75-2 (Proline,4-fluoro-5-oxo-, methyl ester, trans- (9CI))

• Product Name: Proline,4-fluoro-5-oxo-, methyl ester, trans- (9CI)
• CAS No: 95048-75-2
• MF: C₆H₈FNO₃
• MW: 161.131025314331
• CID: 799125
• PubChem ID: 10855778
• Update Time: 2025-04-19

Proline,4-fluoro-5-oxo-, methyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Proline,4-fluoro-5-oxo-, methyl ester, trans- (9CI)
• methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-2-carboxylate
• 393810-25-8
• SCHEMBL20077557
• (2S,4R)-Methyl 4-fluoro-5-oxopyrrolidine-2-carboxylate
• 95048-75-2
• CS-0254883
• EN300-20122323

• Inchi： 1S/C6H8FNO3/c1-11-6(10)4-2-3(7)5(9)8-4/h3-4H,2H2,1H3,(H,8,9)/t3-,4+/m1/s1
• InChI Key： IVCVISIMTCJZHG-DMTCNVIQSA-N
• SMILES： F[C@H]1C(N[C@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 161.04882128g/mol
• Monoisotopic Mass: 161.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų